Cas no 1416712-92-9 (3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine)

• Product Name: 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine
• CAS No: 1416712-92-9
• MF: C₁₁H₁₁Br₂N₃O
• MW: 361.032540559769
• MDL: MFCD22689662
• CID: 4782224
• Update Time: 2025-11-06

3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine
• 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine

• MDL： MFCD22689662
• Inchi： 1S/C11H11Br2N3O/c12-9-5-8-7(6-14-9)11(13)15-16(8)10-3-1-2-4-17-10/h5-6,10H,1-4H2
• InChI Key： VBVBKEAECPFNON-UHFFFAOYSA-N
• SMILES： BrC1C2C=NC(=CC=2N(C2CCCCO2)N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9

Additional information on 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo4,3-cpyridine

Research Brief on 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS: 1416712-92-9)

3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS: 1416712-92-9) is a brominated pyrazolopyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting kinase inhibition and other therapeutic applications. Recent studies have explored its potential in drug discovery, focusing on its unique structural features and reactivity.

The compound's molecular structure, characterized by the presence of bromine atoms at the 3- and 6-positions and a tetrahydropyran (THP) protecting group, makes it a valuable scaffold for further functionalization. Researchers have utilized this intermediate in the development of novel kinase inhibitors, leveraging its ability to undergo cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse pharmacophores, enhancing the compound's utility in medicinal chemistry.

Recent publications highlight the role of 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine in the synthesis of potent inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study demonstrated its use in constructing pyrazolopyridine-based compounds that exhibit selective inhibition of JAK2 and FLT3 kinases, both of which are implicated in hematologic malignancies. The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a lead structure for further optimization.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its role in fragment-based drug discovery (FBDD). Its relatively small size and high solubility make it an attractive fragment for screening against various biological targets. A 2022 study utilized nuclear magnetic resonance (NMR)-based screening to identify interactions between this fragment and the ATP-binding site of a target kinase, providing insights into its binding mode and guiding the design of more potent inhibitors.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine. Recent advancements in flow chemistry and catalytic bromination techniques have addressed some of these issues, improving yields and reducing the formation of byproducts. These methodological improvements are expected to facilitate broader adoption of this intermediate in both academic and industrial settings.

In conclusion, 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-c]pyridine (CAS: 1416712-92-9) represents a valuable tool in medicinal chemistry, particularly in the design of kinase inhibitors and fragment-based drug discovery. Ongoing research continues to explore its potential, with a focus on optimizing its synthetic accessibility and expanding its therapeutic applications. Future studies may further elucidate its role in targeting underexplored kinases and other disease-relevant proteins.